Cas no 2229450-83-1 (1-(4-bromo-3-nitrophenyl)methyl-N-methylcyclopropan-1-amine)

1-(4-Bromo-3-nitrophenyl)methyl-N-methylcyclopropan-1-amine is a brominated and nitrated aromatic compound featuring a cyclopropylamine substituent. Its unique structure, combining a nitro group and a bromine atom on the phenyl ring, makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The cyclopropylamine moiety enhances its reactivity, enabling selective functionalization. The electron-withdrawing nitro and bromo groups contribute to its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This compound is characterized by high purity and stability, ensuring consistent performance in synthetic workflows. Its versatility and well-defined reactivity profile make it a preferred choice for researchers developing novel bioactive molecules.
1-(4-bromo-3-nitrophenyl)methyl-N-methylcyclopropan-1-amine structure
2229450-83-1 structure
Product Name:1-(4-bromo-3-nitrophenyl)methyl-N-methylcyclopropan-1-amine
CAS No:2229450-83-1
MF:C11H13BrN2O2
MW:285.137121915817
CID:5832178
PubChem ID:165684823
Update Time:2025-08-05

1-(4-bromo-3-nitrophenyl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-bromo-3-nitrophenyl)methyl-N-methylcyclopropan-1-amine
    • 2229450-83-1
    • EN300-1922220
    • 1-[(4-bromo-3-nitrophenyl)methyl]-N-methylcyclopropan-1-amine
    • Inchi: 1S/C11H13BrN2O2/c1-13-11(4-5-11)7-8-2-3-9(12)10(6-8)14(15)16/h2-3,6,13H,4-5,7H2,1H3
    • InChI Key: RDPQIHYZXMVBPR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1[N+](=O)[O-])CC1(CC1)NC

Computed Properties

  • Exact Mass: 284.01604g/mol
  • Monoisotopic Mass: 284.01604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 57.8Ų

1-(4-bromo-3-nitrophenyl)methyl-N-methylcyclopropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1922220-1g
1-[(4-bromo-3-nitrophenyl)methyl]-N-methylcyclopropan-1-amine
2229450-83-1
1g
$1100.0 2023-09-17
Enamine
EN300-1922220-5g
1-[(4-bromo-3-nitrophenyl)methyl]-N-methylcyclopropan-1-amine
2229450-83-1
5g
$3189.0 2023-09-17
Enamine
EN300-1922220-10g
1-[(4-bromo-3-nitrophenyl)methyl]-N-methylcyclopropan-1-amine
2229450-83-1
10g
$4729.0 2023-09-17
Enamine
EN300-1922220-0.05g
1-[(4-bromo-3-nitrophenyl)methyl]-N-methylcyclopropan-1-amine
2229450-83-1
0.05g
$924.0 2023-09-17
Enamine
EN300-1922220-0.1g
1-[(4-bromo-3-nitrophenyl)methyl]-N-methylcyclopropan-1-amine
2229450-83-1
0.1g
$968.0 2023-09-17
Enamine
EN300-1922220-0.25g
1-[(4-bromo-3-nitrophenyl)methyl]-N-methylcyclopropan-1-amine
2229450-83-1
0.25g
$1012.0 2023-09-17
Enamine
EN300-1922220-0.5g
1-[(4-bromo-3-nitrophenyl)methyl]-N-methylcyclopropan-1-amine
2229450-83-1
0.5g
$1056.0 2023-09-17
Enamine
EN300-1922220-1.0g
1-[(4-bromo-3-nitrophenyl)methyl]-N-methylcyclopropan-1-amine
2229450-83-1
1g
$1100.0 2023-06-01
Enamine
EN300-1922220-2.5g
1-[(4-bromo-3-nitrophenyl)methyl]-N-methylcyclopropan-1-amine
2229450-83-1
2.5g
$2155.0 2023-09-17
Enamine
EN300-1922220-5.0g
1-[(4-bromo-3-nitrophenyl)methyl]-N-methylcyclopropan-1-amine
2229450-83-1
5g
$3189.0 2023-06-01

1-(4-bromo-3-nitrophenyl)methyl-N-methylcyclopropan-1-amine Related Literature

Additional information on 1-(4-bromo-3-nitrophenyl)methyl-N-methylcyclopropan-1-amine

Introduction to 1-(4-bromo-3-nitrophenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2229450-83-1)

The compound 1-(4-bromo-3-nitrophenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2229450-83-1) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel pharmacophores. Its unique structural features, combining a 4-bromo-3-nitrophenyl moiety with a N-methylcyclopropan-1-amine scaffold, make it a promising candidate for further exploration in drug discovery and development.

This introduction delves into the structural characteristics, synthetic pathways, and potential applications of this compound, highlighting its relevance in contemporary pharmaceutical research. The discussion is anchored in the latest scientific literature and emerging trends in medicinal chemistry, providing a comprehensive overview of its significance.

The 4-bromo-3-nitrophenyl group is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. The bromine atom at the para position enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, which are pivotal in drug design. The nitro group at the meta position introduces electron-withdrawing effects, influencing the electronic properties of the aromatic ring and modulating its interactions with biological systems.

Complementing this aromatic system is the N-methylcyclopropan-1-amine moiety. The cyclopropane ring is a versatile structural motif that can introduce conformational constraints into molecules, potentially improving binding affinity and selectivity. The presence of an amine group at the nitrogen position allows for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.

The synthesis of 1-(4-bromo-3-nitrophenyl)methyl-N-methylcyclopropan-1-amine involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps include bromination of a nitro-substituted benzene derivative followed by nucleophilic substitution with a cyclopropanecarboxamide precursor. These synthetic routes are optimized for high yield and purity, ensuring that the final product is suitable for subsequent biological evaluation.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their unique bioisosteric properties. The three-membered ring can mimic acyclic structures while introducing rigidity that enhances molecular recognition. This has led to the exploration of cyclopropanes in various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders.

One of the most compelling aspects of 1-(4-bromo-3-nitrophenyl)methyl-N-methylcyclopropan-1-amine is its potential as an intermediate in the synthesis of more complex drug candidates. The presence of both bromine and amine functional groups provides multiple points for further derivatization. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at the bromine position, expanding the structural diversity of derived compounds.

Recent studies have demonstrated the utility of nitroaromatic compounds in modulating enzyme activity and receptor binding. The nitro group in 1-(4-bromo-3-nitrophenyl)methyl-N-methylcyclopropan-1-amine can be reduced to an amine under specific conditions, yielding a derivative with altered electronic properties. This redox-active nature makes it an attractive scaffold for developing prodrugs or agents that require bioactivation in vivo.

The pharmaceutical industry has increasingly focused on developing small molecules that exhibit high selectivity and low toxicity. The structural features of 1-(4-bromo-3-nitrophenyl)methyl-N-methylcyclopropan-1-amine align well with these goals. Computational modeling studies suggest that this compound can interact with biological targets through multiple non-covalent interactions, including hydrogen bonding, hydrophobic interactions, and π-stacking.

In conclusion, 1-(4-bromo-3-nitrophenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2229450-83-1) represents a promising scaffold for medicinal chemistry innovation. Its unique structural composition offers opportunities for further functionalization and optimization, making it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play a crucial role in addressing unmet medical needs.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent